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Compound of Interest

Compound Name: (S)-1-benzylpiperidin-3-amine

Cat. No.: B065776 Get Quote

An In-depth Technical Guide to the Safety and Handling of (S)-1-benzylpiperidin-3-amine

This guide provides comprehensive safety and handling information for (S)-1-benzylpiperidin-
3-amine, tailored for researchers, scientists, and professionals in drug development. The

following sections detail the compound's hazards, safe handling protocols, emergency

procedures, and known biological interactions.

Chemical and Physical Properties
(S)-1-benzylpiperidin-3-amine is a chiral amine that serves as a versatile intermediate in

pharmaceutical research, particularly in the synthesis of novel therapeutics.[1] It is a white to

off-white crystalline solid with a slight amine-like odor.
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Property Value

Synonyms (S)-1-Benzyl-piperidin-3-ylamine

CAS Number 168466-85-1[1]

Molecular Formula C₁₂H₁₈N₂[1][2]

Molecular Weight 190.28 g/mol [2][3]

Appearance White crystals or powder[1]

Solubility
Limited solubility in water; soluble in organic

solvents like ethanol and chloroform.

Storage Conditions

Store in a cool, dry, well-ventilated place in a

tightly closed container. Some sources

recommend refrigeration at 0-8 °C.[1]

Hazard Identification and GHS Classification
(S)-1-benzylpiperidin-3-amine is classified as a hazardous substance. The GHS classification

indicates that it can cause skin irritation, serious eye irritation, and may cause respiratory

irritation.[2][4] Some sources also suggest it may cause severe skin burns and eye damage.[4]

It is also considered harmful if swallowed.[5]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[2]

[4]

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation[2][4]

Specific target organ toxicity —

Single exposure
Category 3

H335: May cause respiratory

irritation[2][4]

Acute toxicity, Oral Category 4 H302: Harmful if swallowed[5]

Note: Quantitative toxicity data such as LD50 and LC50 values for (S)-1-benzylpiperidin-3-
amine are not readily available in the public domain. Furthermore, no specific occupational
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exposure limits (e.g., PEL, TLV) have been established for this compound.[6][7]

Biological Activity and Potential Signaling Pathways
(S)-1-benzylpiperidin-3-amine and related benzylpiperidine derivatives are known to be

biologically active, with significant effects on the central nervous system (CNS).[1] Research

indicates that these compounds can modulate neurotransmitter systems, including dopamine

and serotonin receptors, which suggests their potential application in the development of

treatments for neurological disorders.[8]

While a specific toxicological signaling pathway for (S)-1-benzylpiperidin-3-amine is not well-

defined in the available literature, its biological activity is linked to its interaction with various

enzymes and receptors. This interaction is a key area of investigation in pharmaceutical

development.[1][9]

Potential Biological Interaction of Benzylpiperidine Derivatives
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Potential interactions of benzylpiperidine derivatives with CNS targets.

Experimental Protocols: Safety and Handling
Given the hazardous nature of (S)-1-benzylpiperidin-3-amine, strict adherence to safety

protocols is mandatory.
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Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.

Essential PPE for handling (S)-1-benzylpiperidin-3-amine.

Handling and Storage Protocol
Engineering Controls: Always handle (S)-1-benzylpiperidin-3-amine in a well-ventilated

area, preferably within a certified chemical fume hood. Ensure that an eyewash station and

safety shower are readily accessible.[6]

Dispensing: When weighing or transferring the solid, use appropriate tools (e.g., spatula) and

avoid generating dust.

Avoidance of Incompatibles: Keep the compound away from strong oxidizing agents and

strong acids.[10]

Personal Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with

soap and water after handling the compound, before breaks, and at the end of the workday.

[10]

Storage: Store the container tightly closed in a cool, dry, and well-ventilated area. For long-

term storage, refrigeration (0-8 °C) is recommended.[1]

Spill and Decontamination Protocol
In the event of a spill, immediate and appropriate action is crucial to prevent exposure and

environmental contamination.

Evacuation and Alerting: Immediately alert personnel in the vicinity of the spill. If the spill is

large or in a poorly ventilated area, evacuate the laboratory and inform the appropriate

emergency response team.

Control and Containment:

Wear the appropriate PPE as detailed above.
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For small spills, contain the material using an inert absorbent material such as vermiculite,

sand, or commercial sorbent pads. Do not use combustible materials like paper towels to

absorb the bulk of the spill.

Work from the outside of the spill inwards to prevent spreading.

Cleanup and Decontamination:

Carefully scoop the absorbed material and spilled solid into a labeled, sealable waste

container.

Decontaminate the spill area. For amine spills, a specialized decontamination solution

may be used.[11][12] If one is not available, wash the area with a detergent solution,

followed by a thorough rinse with water.

Waste Disposal: Dispose of all contaminated materials (absorbents, PPE) as hazardous

chemical waste in accordance with local, state, and federal regulations.

Ventilation: Ensure the area is well-ventilated to allow any residual vapors to dissipate.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, provide

oxygen. If breathing has stopped, give artificial

respiration. Seek immediate medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush the affected skin with copious amounts of

water for at least 15 minutes. Seek medical

attention if irritation persists.[6]

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink one or two glasses of water.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[6]

Synthesis and Disposal Considerations
The synthesis of (S)-1-benzylpiperidin-3-amine and its derivatives involves handling

hazardous reagents and should only be performed by trained chemists with appropriate

engineering controls.[8][13][14] All waste materials generated during synthesis and handling,

including the compound itself, must be disposed of as hazardous waste through an approved

chemical waste program. Do not discharge to the sewer or the environment.

Logical Workflow for Safe Handling
The following diagram illustrates the lifecycle of handling (S)-1-benzylpiperidin-3-amine in a

research setting, from procurement to disposal.
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Safe Handling Workflow for (S)-1-benzylpiperidin-3-amine

Procurement &
Receipt

Secure Storage
(Cool, Dry, Ventilated)

Handling in Fume Hood
with appropriate PPE

Use in Experiment

Spill Response

Segregate Hazardous Waste

Approved Waste Disposal

Click to download full resolution via product page

Lifecycle of (S)-1-benzylpiperidin-3-amine in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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